2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a 2,3-dihydropyridazin-3-one core substituted at the 2-position with a [3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl group and at the 6-position with a 4-methylphenyl moiety. The 1,2,4-oxadiazole ring is a bioisostere for ester or amide groups, enhancing metabolic stability and binding affinity in drug design .
Properties
IUPAC Name |
2-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-6-(4-methylphenyl)pyridazin-3-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClN4O2/c1-13-2-4-14(5-3-13)17-10-11-19(26)25(23-17)12-18-22-20(24-27-18)15-6-8-16(21)9-7-15/h2-11H,12H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJYUGNJVAORPRF-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC3=NC(=NO3)C4=CC=C(C=C4)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClN4O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one is a complex heterocyclic molecule that has garnered attention due to its potential biological activities. This article reviews the synthesis, structural characteristics, and biological activities of this compound based on diverse research findings.
Synthesis and Structural Characteristics
The synthesis of the compound involves the condensation reaction between 5-chloromethyl-3-(4-chlorophenyl)-1,2,4-oxadiazole and 5-mercapto-2-methyl-1,3,4-thiadiazole . The resulting structure features a unique arrangement of three rings: a benzene ring, an oxadiazole ring, and a thiadiazole ring, which are coplanar due to the extended aromatic system. The molecular formula is with a molecular weight of 292.79 g/mol .
Anticancer Properties
Recent studies have highlighted the anticancer potential of similar compounds derived from oxadiazoles. For instance, derivatives have shown significant activity against glioblastoma cells by inhibiting key kinases involved in cancer progression. Specifically, compounds related to N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles demonstrated low micromolar activity against the AKT kinase pathway, which is critical in glioma malignancy .
| Compound | Activity | Target |
|---|---|---|
| 2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one | Anticancer | Glioblastoma |
Antimicrobial Activity
The compound exhibits strong antimicrobial properties against various bacterial strains. Research has indicated that derivatives containing oxadiazole structures possess significant inhibitory activity against Staphylococcus aureus , suggesting potential applications in developing new antimicrobial agents .
Case Studies
Several case studies have explored the biological activity of related compounds:
- In vitro Studies on Glioblastoma : A study evaluated multiple compounds for their ability to inhibit glioblastoma cell growth. Compounds similar to the target compound displayed promising results in both 2D and 3D culture systems .
- Antimicrobial Screening : Another study focused on the antimicrobial efficacy of oxadiazole derivatives against clinical isolates of bacteria. The results indicated that these compounds could serve as lead candidates for antibiotic development .
Comparison with Similar Compounds
Core Heterocyclic Systems
- Target Compound: Combines a dihydropyridazinone (6-membered ring with two adjacent nitrogen atoms) and a 1,2,4-oxadiazole (5-membered ring with two nitrogen and one oxygen atom).
- BG01165 (CAS 1113108-17-0): Shares the dihydropyridazinone core but substitutes the oxadiazole-linked ethyl group with a fluorophenyl moiety. Molecular weight (396.80 g/mol) is lower than the target compound (estimated ~425–435 g/mol based on analogs) .
- Compound 12 () : Contains a pyridine-triazole-pyrrolothiazolopyrimidine scaffold, differing significantly in ring systems but retaining substituted aryl groups (e.g., 4-chlorophenyl), which may influence similar biological pathways .
Substituent Analysis
- Electron-Withdrawing vs.
- Synthetic Yields: Compounds with trifluoromethyl groups (e.g., , Compounds 47–51) show lower yields (30–71%), likely due to steric or electronic challenges during synthesis.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
